Cas no 78208-14-7 (Zolenzepine Dihydrochloride)
Zolenzepine Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Zolenzepine Dihydrochloride
-
- Inchi: 1S/C19H24N6O2.ClH/c1-13-17-18(23(3)21-13)19(27)20-14-6-4-5-7-15(14)25(17)16(26)12-24-10-8-22(2)9-11-24;/h4-7H,8-12H2,1-3H3,(H,20,27);1H
- InChI Key: OOFMDSLGKRWAIR-UHFFFAOYSA-N
- SMILES: C(N1C2C=CC=CC=2NC(=O)C2N(C)N=C(C)C1=2)(=O)CN1CCN(C)CC1.Cl
Zolenzepine Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z623515-2.5mg |
Zolenzepine Dihydrochloride |
78208-14-7 | 2.5mg |
$ 75.00 | 2023-04-12 | ||
| TRC | Z623515-5mg |
Zolenzepine Dihydrochloride |
78208-14-7 | 5mg |
$ 138.00 | 2023-04-12 | ||
| TRC | Z623515-10mg |
Zolenzepine Dihydrochloride |
78208-14-7 | 10mg |
$ 259.00 | 2023-04-12 | ||
| TRC | Z623515-25mg |
Zolenzepine Dihydrochloride |
78208-14-7 | 25mg |
$ 586.00 | 2023-04-12 | ||
| TRC | Z623515-500mg |
Zolenzepine Dihydrochloride |
78208-14-7 | 500mg |
$ 9200.00 | 2023-09-05 |
Zolenzepine Dihydrochloride Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on Zolenzepine Dihydrochloride
Comprehensive Overview of Zolenzepine Dihydrochloride (CAS No. 78208-14-7): Mechanism, Applications, and Research Insights
Zolenzepine Dihydrochloride (CAS No. 78208-14-7) is a chemically synthesized compound with significant pharmacological potential. As a derivative of the zolenzepine class, this dihydrochloride salt form enhances solubility and bioavailability, making it a subject of interest in preclinical research. The compound's unique structure and mechanism of action have spurred investigations into its therapeutic applications, particularly in modulating specific receptor pathways.
Recent studies highlight the growing demand for zolenzepine-based compounds in neurological and metabolic research. Researchers are exploring its potential role in addressing conditions linked to receptor dysregulation, a topic frequently searched in academic databases. The dihydrochloride salt formulation (CAS 78208-14-7) is often compared to other salts due to its improved stability under laboratory conditions, a key consideration for experimental reproducibility.
From a molecular perspective, Zolenzepine Dihydrochloride interacts selectively with target receptors, a feature that aligns with current trends in precision medicine. This specificity reduces off-target effects, a common concern in drug development discussions across forums and publications. The compound's pharmacokinetic profile—including absorption and distribution characteristics—has been analyzed in vitro, with data suggesting advantages over non-salt forms.
In the context of formulation science, the dihydrochloride variant (CAS 78208-14-7) offers distinct advantages. Its crystalline properties facilitate standardized dosing in research settings, addressing a recurring challenge noted in peer-reviewed studies. Analytical techniques such as HPLC and mass spectrometry confirm the high purity of commercially available Zolenzepine Dihydrochloride, meeting stringent requirements for biomedical applications.
Emerging discussions in scientific communities focus on the structure-activity relationship of zolenzepine analogs. Comparative studies between CAS 78208-14-7 and related compounds reveal nuanced differences in binding affinity, a topic generating substantial engagement in research symposiums. These findings contribute to the broader understanding of receptor modulation strategies, a hot topic in pharmacological optimization.
Storage and handling protocols for Zolenzepine Dihydrochloride emphasize stability maintenance, with recommendations for desiccated environments at controlled temperatures. Such precautions ensure compound integrity during long-term studies, a practical consideration frequently queried in laboratory management forums. The compound's Material Safety Data Sheet (MSDS) provides detailed guidance aligned with international laboratory standards.
Future research directions for CAS 78208-14-7 may explore novel delivery systems to enhance its research utility. Nanocarrier encapsulation and other advanced technologies could potentially address solubility challenges observed in certain experimental conditions. These innovations align with the increasing search volume for "improved compound delivery methods" in scientific literature databases.
In summary, Zolenzepine Dihydrochloride (CAS No. 78208-14-7) represents a valuable tool for investigating receptor-mediated processes. Its well-characterized properties and growing research applications position it as a compound of sustained interest in pharmacological studies. Continued exploration of its mechanisms may yield insights applicable to multiple research domains, reflecting the compound's versatility and scientific relevance.
78208-14-7 (Zolenzepine Dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)